Cas no 15473-28-6 (Propane,1,1,1,3-tetranitro-)

Propane,1,1,1,3-tetranitro- structure
Propane,1,1,1,3-tetranitro- structure
Product Name:Propane,1,1,1,3-tetranitro-
CAS No:15473-28-6
MF:C3H4N4O8
MW:224.08586025238
CID:193364
PubChem ID:100522
Update Time:2025-04-19

Propane,1,1,1,3-tetranitro- Chemical and Physical Properties

Names and Identifiers

    • Propane,1,1,1,3-tetranitro-
    • 1,1,1,3-tetranitropropane
    • 1,1,1,3-tetranitro-propane
    • 1.1.1.3-Tetranitro-propan
    • AC1L2OX1
    • BRN 1802334
    • LS-120983
    • NSC312451
    • NSC-312451
    • 15473-28-6
    • Propane, 1,1,1,3-tetranitro-
    • UNII-GQ23MN7LO0
    • GQ23MN7LO0
    • NSC 312451
    • 4-01-00-00235 (Beilstein Handbook Reference)
    • DTXSID10165710
    • Inchi: 1S/C3H4N4O8/c8-4(9)2-1-3(5(10)11,6(12)13)7(14)15/h1-2H2
    • InChI Key: BNRFBLVJDTYMDV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(CC[N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 224.00292
  • Monoisotopic Mass: 224.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 183Ų

Experimental Properties

  • Density: 1.734
  • Boiling Point: 292.5°Cat760mmHg
  • Flash Point: 140.3°C
  • Refractive Index: 1.531
  • PSA: 172.56

Propane,1,1,1,3-tetranitro- Related Literature

  • 1. Photochemistry of charge transfer complexes of styrene derivatives with tetranitromethane. X-Ray crystal structure of a novel dimeric adduct from p-methylstyrene
    Lizamma Mathew,Babu Varghese,S. Sankararaman J. Chem. Soc. Perkin Trans. 2 1993 2399
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